CID 1007243
CID 1007243
Brand Name:
Vulcanchem
CAS No.:
3438-89-9
VCID:
VC0185715
InChI:
InChI=1S/C12H9IN4S2/c13-8-3-1-7(2-4-8)5-19-12-10-9(14-6-15-10)11(18)16-17-12/h1-4,6,17H,5H2,(H,16,18)
SMILES:
C1=CC(=CC=C1CSC2=C3C(=NC=N3)C(=S)NN2)I
Molecular Formula:
C12H9IN4S2
Molecular Weight:
400.3 g/mol
CID 1007243
CAS No.: 3438-89-9
Main Products
VCID: VC0185715
Molecular Formula: C12H9IN4S2
Molecular Weight: 400.3 g/mol
| CAS No. | 3438-89-9 |
|---|---|
| Product Name | CID 1007243 |
| Molecular Formula | C12H9IN4S2 |
| Molecular Weight | 400.3 g/mol |
| IUPAC Name | 7-[(4-iodophenyl)methylsulfanyl]-5,6-dihydroimidazo[4,5-d]pyridazine-4-thione |
| Standard InChI | InChI=1S/C12H9IN4S2/c13-8-3-1-7(2-4-8)5-19-12-10-9(14-6-15-10)11(18)16-17-12/h1-4,6,17H,5H2,(H,16,18) |
| Standard InChIKey | RAERVOCEXFDIDP-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CSC2=C3C(=NC=N3)C(=S)NN2)I |
| SMILES | C1=CC(=CC=C1CSC2=C3C(=NC=N3)C(=S)NN2)I |
| Canonical SMILES | C1=CC(=CC=C1CSC2=C3C(=NC=N3)C(=S)NN2)I |
| PubChem Compound | 1007243 |
| Last Modified | Nov 09 2021 |
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